N'-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-2-nitrobenzohydrazide

• IUPAC Name: N'-[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]-2-nitrobenzohydrazide
• InChI: InChI=1S/C17H13FN4O5/c18-10-5-7-11(8-6-10)21-15(23)9-13(17(21)25)19-20-16(24)12-3-1-2-4-14(12)22(26)27/h1-8,13,19H,9H2,(H,20,24)
• InChI Key: LRTQTUZJKXMKBO-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)NNC(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H13FN4O5
• Molecular Weight: 372.31 g/mol

Description

N'-[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]-2-nitrobenzohydrazide (referred to as FDPB) is a chemical compound that has been extensively studied for its potential use in scientific research. FDPB is a hydrazide derivative of benzophenone and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

FDPB is believed to exert its effects through the generation of ROS, which can lead to oxidative stress and cell death. FDPB has also been shown to inhibit the activity of PTPs, which are enzymes involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects:
FDPB has been shown to induce apoptosis (programmed cell death) in a range of cancer cell lines, including breast, lung, and colon cancer cells. FDPB has also been shown to inhibit the growth of tumor xenografts in mice. In addition, FDPB has been shown to induce autophagy (a process of cellular self-digestion) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of FDPB is its ability to selectively induce apoptosis in cancer cells, while sparing normal cells. This makes it a potentially useful tool for cancer research and therapy. However, FDPB has also been shown to exhibit some toxicity towards normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on FDPB. One area of focus could be on developing more efficient synthesis methods for FDPB, in order to facilitate its use in a wider range of experiments. Another area of focus could be on studying the mechanism of action of FDPB in more detail, in order to better understand its effects on cancer cells and normal cells. Finally, FDPB could be studied in combination with other chemotherapeutic agents, in order to determine whether it has synergistic effects that could enhance its therapeutic potential.

Scientific Research Applications

FDPB has been studied for its potential use in a range of scientific research applications, including as a fluorescent probe for the detection of reactive oxygen species (ROS) in living cells, as a photosensitizer for photodynamic therapy, and as an inhibitor of protein tyrosine phosphatases (PTPs).